5-{[(4-chlorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[(4-chlorophenyl)iminomethyl]-6-hydroxy-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H8ClN3O3/c12-6-1-3-7(4-2-6)13-5-8-9(16)14-11(18)15-10(8)17/h1-5H,(H3,14,15,16,17,18)
• InChI Key: VRAMXLFGMCFDRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=CC2=C(NC(=O)NC2=O)O)Cl
• Molecular Formula: C11H8ClN3O3
• DSSTOX Substance ID: DTXSID70420791
• Molecular Weight: 265.65 g/mol
• CAS RN: 23872-55-1

Description

5-{[(4-chlorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione, commonly known as CPAM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPAM is a pyrimidine derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of CPAM is not fully understood. However, studies have shown that CPAM can inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. CPAM has also been found to induce apoptosis in cancer cells and inhibit the replication of viruses and bacteria.
Biochemical and Physiological Effects:
CPAM has been found to have various biochemical and physiological effects. In vitro studies have shown that CPAM can induce apoptosis in cancer cells and inhibit the replication of viruses and bacteria. CPAM has also been found to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. In vivo studies have shown that CPAM can reduce tumor growth in mice.

Advantages and Limitations for Lab Experiments

CPAM has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. CPAM also has a long shelf life and can be stored at room temperature. However, CPAM is not water-soluble, which can make it difficult to use in certain experiments. CPAM is also toxic and should be handled with care.

Future Directions

For CPAM research include the development of CPAM-based drugs, the use of CPAM in agriculture, and the study of its optical and electronic properties.

Scientific Research Applications

CPAM has been found to have potential applications in various fields, including medicine, agriculture, and materials science. In medicine, CPAM has been studied for its anticancer, antiviral, and antibacterial properties. CPAM has also been found to have insecticidal and herbicidal properties, making it a potential candidate for use in agriculture. In materials science, CPAM has been studied for its optical and electronic properties, making it a potential candidate for use in electronic devices.